Cas no 2490666-09-4 (2-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester)

• Product Name: 2-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester
• CAS No: 2490666-09-4
• MF: C₁₇H₂₅BN₂O₆
• MW: 364.201205015183
• CID: 5223821
• Update Time: 2025-10-23

2-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester

• Inchi： 1S/C17H25BN2O6/c1-16(2)17(3,4)26-18(25-16)12-8-6-7-9-13(12)19-14(21)20-15(22)24-11-10-23-5/h6-9H,10-11H2,1-5H3,(H2,19,20,21,22)
• InChI Key： PHYFKAMXSZJOIH-UHFFFAOYSA-N
• SMILES： C(OCCOC)(=O)NC(NC1=CC=CC=C1B1OC(C)(C)C(C)(C)O1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester

Comprehensive Overview of 2-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester (CAS No. 2490666-09-4)

2-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. With the CAS number 2490666-09-4, this compound has garnered significant attention due to its unique structural properties and versatile applications. The presence of both boronic ester and urethane functionalities makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers.

In recent years, the demand for boronic acid derivatives has surged, driven by their role in drug discovery and agrochemical development. The pinacol ester group in this compound enhances its stability, making it easier to handle and store compared to free boronic acids. This characteristic aligns with the growing trend of stable intermediates in synthetic chemistry, a hot topic in academic and industrial forums. Researchers often inquire about "boronic ester applications" or "Suzuki coupling reagents", highlighting the relevance of this compound.

The 2-methoxyethoxy carbonyl moiety in 2-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester introduces additional functionality, enabling further derivatization. This feature is particularly appealing in the design of targeted drug delivery systems, a trending area in biomedical research. Online searches for "boronic acid in drug design" or "urethane-linked pharmaceuticals" reflect the compound's potential in these fields. Its compatibility with green chemistry principles also makes it a subject of interest for sustainable synthesis.

From a technical perspective, the compound's molecular weight and solubility profile are critical parameters for researchers. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to characterize its purity, a topic frequently discussed in online chemistry communities. Queries like "how to analyze boronic esters" or "HPLC methods for ureido compounds" underscore the need for detailed methodological insights.

In summary, 2-(3-((2-Methoxyethoxy)carbonyl)ureido)phenylboronic acid pinacol ester (CAS No. 2490666-09-4) represents a cutting-edge tool in modern chemistry. Its dual functionality, stability, and applicability in high-profile research areas ensure its continued relevance. As interest in boron-based compounds and advanced synthetic intermediates grows, this compound is poised to remain a focal point in scientific discussions and industrial applications.